Cas no 379239-32-4 (2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one)

• Product Name: 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one
• CAS No: 379239-32-4
• MF: C₁₈H₁₅N₃OS₂
• MW: 353.46120095253
• CID: 6089694
• PubChem ID: 2139601
• Update Time: 2025-05-20

2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one
• Ethanone, 1-(5-methyl-2-thienyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-
• 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)-1-(5-methylthiophen-2-yl)ethanone
• F1441-0183
• 379239-32-4
• 2-({5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one
• AB00686057-01
• SR-01000908766-1
• AKOS000811668
• SR-01000908766
• 1-(5-methylthiophen-2-yl)-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone

• Inchi： 1S/C18H15N3OS2/c1-11-9-17-19-20-18(21(17)14-6-4-3-5-13(11)14)23-10-15(22)16-8-7-12(2)24-16/h3-9H,10H2,1-2H3
• InChI Key： NYFYMZIUYZIARN-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C)=CC=1)CSC1N2C3=C(C=CC=C3)C(C)=CC2=NN=1

Computed Properties

• Exact Mass: 353.06565446g/mol
• Monoisotopic Mass: 353.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 1.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one

Recent Advances in the Study of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one (CAS: 379239-32-4)

The compound 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one (CAS: 379239-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one, particularly the triazoloquinoline and thiophene moieties, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in oncogenic signaling pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its kinase targets. These findings suggest that 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one could serve as a lead compound for the development of targeted cancer therapies.

Another area of interest is the compound's potential anti-inflammatory properties. A recent preprint on bioRxiv reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to inhibit the NF-κB signaling pathway, a key regulator of inflammatory responses. These preliminary results warrant further investigation into the compound's utility as an anti-inflammatory agent.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one. A 2022 patent application disclosed a novel multi-step synthesis route that improves scalability while minimizing the formation of by-products. This development is crucial for facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain in fully characterizing the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-1-(5-methylthiophen-2-yl)ethan-1-one represents a versatile and pharmacologically active compound with significant potential in drug discovery. Continued research into its mechanisms of action and therapeutic applications will be essential for unlocking its full clinical value.